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Compound of Interest

Compound Name: Vinyl chloroformate

Cat. No.: B154032 Get Quote

Essential Safety and Handling Guide: Vinyl
Chloroformate
This guide provides critical safety, handling, and disposal protocols for Vinyl chloroformate,

tailored for research and drug development professionals. Adherence to these procedures is

essential for ensuring laboratory safety and regulatory compliance.

Understanding the Hazards
Vinyl chloroformate (CAS No. 5130-24-5) is a highly hazardous chemical that demands

stringent safety measures.[1] It is a highly flammable, corrosive, and toxic liquid and vapor.[1]

[2] The substance is a lachrymator, meaning it stimulates tear production, and is extremely

destructive to the tissues of the mucous membranes, upper respiratory tract, eyes, and skin.[3]

Inhalation may be fatal due to potential spasms, inflammation, and edema of the larynx and

bronchi.[3] It is also toxic if swallowed or absorbed through the skin.[2] Furthermore, Vinyl
chloroformate is sensitive to moisture and light and can form explosive mixtures with air.[3]

Key Hazards:

Flammability: Highly flammable liquid and vapor.[1]

Toxicity: Toxic if swallowed, inhaled, or in contact with skin.[2]

Corrosivity: Causes severe skin burns and serious eye damage.[3]
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Reactivity: Reacts with water, liberating toxic gas.[1] Incompatible with acids, strong bases,

alcohols, amines, and strong oxidizing agents.[1][3]

Chemical and Physical Properties
A summary of key quantitative data for Vinyl chloroformate is provided below for quick

reference.

Property Value Source

Molecular Formula C₃H₃ClO₂ [3]

Molecular Weight 106.51 g/mol [2][3]

Appearance Clear, colorless liquid [2][3]

Boiling Point 68-69 °C at 735 mm Hg [3][4]

Flash Point -4 °C [3]

Density 1.166 - 1.253 g/cm³ at 20 °C [3][4]

Vapor Pressure 45.5 mm Hg at 20 °C [2][3]

Vapor Density 3.67 [3]

Personal Protective Equipment (PPE)
Proper selection and use of PPE are the most critical lines of defense against the hazards of

Vinyl chloroformate. A multi-layered approach to PPE is mandatory.
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PPE Category
Specifications and
Requirements

Justification

Hand Protection

Wear appropriate, chemical-

resistant gloves (e.g., Butyl

rubber).[5] Consult the glove

manufacturer's specifications

for compatibility.[6] Always

inspect gloves before use and

replace them regularly to

prevent permeation.[7]

Prevents skin contact, as the

chemical is toxic and causes

severe burns.[3]

Eye & Face Protection

Use chemical safety goggles

as described by OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[3]

A face shield must be worn

over the goggles for maximum

protection against splashes.[8]

[9]

Protects against severe eye

damage and burns. Vinyl

chloroformate is a strong

lachrymator.[1][3]

Skin & Body Protection

Wear appropriate protective

clothing to minimize skin

contact.[3] A chemical-resistant

apron or lab coat is required.

[5][9] For tasks with a higher

risk of splashes, a hooded

chemical-resistant suit may be

necessary.[10]

Protects against skin

absorption and severe burns.

[3] Contaminated clothing must

be removed immediately and

washed before reuse.[1][3]

Respiratory Protection All work must be conducted in

a certified chemical fume hood

to avoid inhaling vapors.[3] If

engineering controls are not

sufficient, a respiratory

protection program that meets

OSHA's 29 CFR 1910.134 and

ANSI Z88 standards must be

Protects against inhalation,

which can be fatal and cause

severe chemical burns to the

respiratory tract.[3][6]
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followed.[3] A full-face

respirator with multi-purpose

combination cartridges may be

required.[6]

Footwear

Chemical-resistant, steel-toed

boots or shoes should be worn

in areas where chemicals are

handled.[7][8] Footwear should

fully cover the foot; perforated

shoes or sandals are not

permitted.[7]

Provides protection from spills

and falling objects.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Vinyl chloroformate is essential to minimize risk.

1. Preparation and Planning:

Ensure all personnel are trained on the specific hazards and handling procedures for Vinyl
chloroformate.[9]

Verify that the chemical fume hood is functioning correctly.[3]

Locate the nearest eyewash station and safety shower and confirm they are operational.[3]

Assemble all necessary PPE and ensure it is in good condition.[3]

Prepare all necessary equipment and reagents before handling the chemical to minimize

time and movement.

2. Handling the Chemical:

Don all required PPE as specified in the table above.

Conduct all work within a certified chemical fume hood.[3]
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Use spark-proof tools and explosion-proof equipment.[1][3] Ground and bond containers and

receiving equipment to prevent static discharge.[1]

Keep the container tightly closed when not in use.[3]

Avoid contact with skin, eyes, and clothing.[1] Do not breathe vapors or mists.

Keep away from heat, sparks, open flames, and other ignition sources.[1][3] No smoking is

permitted in the handling area.[1]

Store the chemical in a cool, dry, well-ventilated, and locked-up area, protected from

moisture and light.[3] Refrigeration may be required to maintain product quality.[1]

3. Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[3]

Decontaminate all equipment and the work area using appropriate procedures.[6]

Properly remove and dispose of contaminated gloves and other disposable PPE as

hazardous waste.[6]

Store Vinyl chloroformate in its original, tightly sealed container in the designated storage

area.[3]

Emergency and Disposal Plans
Immediate and correct response to emergencies is critical.

First Aid Measures:

Inhalation: Move the person to fresh air immediately.[3] If breathing is difficult, give oxygen.

[1] Call a poison center or doctor immediately.

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water

or shower for at least 15 minutes.[3] Call a physician immediately.
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes.[3] Immediately call an

ophthalmologist.

Ingestion: Do NOT induce vomiting.[1] If the victim is conscious and alert, give 2-4 cupfuls of

milk or water.[3] Call a physician or poison control center immediately.[1]

Spill Response Protocol: In the event of a spill, evacuate the area, alert others, and follow the

established emergency procedures. Only trained personnel with the appropriate PPE should

handle the cleanup.[3]

Remove all sources of ignition.[1][3]

Ventilate the area.[3]

Cover the spill with an inert, non-combustible absorbent material like sand, earth, or

vermiculite.[3] Do not use combustible materials such as sawdust.[3]

Collect the absorbed material using spark-proof tools and place it in a suitable, closed

container for disposal.[1][3]

The following diagram outlines the logical workflow for responding to a Vinyl chloroformate
spill.
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Vinyl Chloroformate Spill Response Workflow

Spill Detected

Alert Personnel & Supervisor

Evacuate Immediate Area

Assess Spill Size & Risk

Major Spill?

Call EHS / Emergency Response
(911)

Yes Trained to Clean?

No (Minor Spill)

Secure Area, Prevent Entry

No

Don Full PPE:
- Respirator

- Face Shield & Goggles
- Chemical Suit
- Double Gloves

Yes

Control Spill

Remove Ignition Sources Contain with Inert Absorbent Collect Waste with Spark-Proof Tools

Decontaminate Area & Equipment

Dispose of Waste via EHS

Click to download full resolution via product page

Caption: Emergency response workflow for a Vinyl chloroformate spill.
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Disposal Plan: Chemical waste generators are responsible for ensuring complete and accurate

classification and disposal of hazardous waste according to local, regional, and national

regulations.[1]

Vinyl chloroformate must be disposed of as hazardous waste.[1]

Do not mix with other waste. Leave the chemical in its original container if possible.

Never dispose of Vinyl chloroformate down the drain or in regular trash.[11][12]

Handle uncleaned, empty containers as you would the product itself. The first rinse of a

container must be collected and disposed of as hazardous waste.[12]

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures and to arrange for pickup of hazardous waste.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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